4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide

• IUPAC Name: 4-ethyl-N-[(Z)-1-(1-hydroxynaphthalen-2-yl)ethylideneamino]benzenesulfonamide
• InChI: InChI=1S/C20H20N2O3S/c1-3-15-8-11-17(12-9-15)26(24,25)22-21-14(2)18-13-10-16-6-4-5-7-19(16)20(18)23/h4-13,22-23H,3H2,1-2H3/b21-14-
• InChI Key: SALRPMNEIMIOHY-STZFKDTASA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NN=C(C)C2=C(C3=CC=CC=C3C=C2)O
• Isomeric SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N/N=C(/C)\C2=C(C3=CC=CC=C3C=C2)O
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide, also known as EHP-101, is a novel compound that has been gaining attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using a unique method and has shown promising results in various preclinical studies.

Mechanism of Action

4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide exerts its therapeutic effects through various mechanisms. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which play a crucial role in the pathogenesis of many diseases. 4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide has also been found to modulate the activity of various signaling pathways involved in cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and neuronal damage in animal models of multiple sclerosis and Alzheimer's disease. 4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide has also been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. 4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide has also been shown to have low toxicity and high bioavailability. However, one limitation of 4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide is its limited solubility in water, which may affect its efficacy in certain experimental settings.

Future Directions

There are several future directions for the study of 4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide. One potential application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide has also shown promise as a potential anti-cancer agent, and further studies are needed to explore its efficacy in various types of cancer. Additionally, the development of more efficient methods for synthesizing 4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide and improving its solubility could lead to its wider use in experimental settings.
In conclusion, 4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide is a novel compound with promising therapeutic applications. Its unique synthesis method and various biochemical and physiological effects make it an interesting subject for further study. While there are some limitations to its use in lab experiments, the potential benefits of 4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide make it a compound worth exploring in future research.

Synthesis Methods

4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide is synthesized using a multi-step process that involves the reaction of 4-ethylbenzenesulfonyl chloride with hydrazine hydrate to form 4-ethylbenzenesulfonohydrazide. This intermediate is then reacted with 1-(1-hydroxy-2-naphthyl)ethylidene to form the final product, 4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide.

Scientific Research Applications

4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, neuroprotective, and anti-tumor properties. In preclinical studies, 4-ethyl-N'-[1-(1-hydroxy-2-naphthyl)ethylidene]benzenesulfonohydrazide has been found to be effective in treating various diseases such as multiple sclerosis, Alzheimer's disease, and various types of cancer.